Cas no 69892-02-0 (1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl-)

1,4-Oxathiin-2-carboxamide, 5,6-dihydro-3-methyl-N-phenyl-, is a heterocyclic compound featuring a 1,4-oxathiin core with a carboxamide substituent at the 2-position. Its structure incorporates a phenyl group attached to the amide nitrogen, enhancing its potential for diverse chemical interactions. The 5,6-dihydro and 3-methyl modifications contribute to its stability and reactivity profile, making it suitable for applications in agrochemical and pharmaceutical research. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting pest control or medicinal pathways. Its well-defined molecular architecture allows for precise modifications, facilitating tailored applications in specialized chemical syntheses.
1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- structure
69892-02-0 structure
Product name:1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl-
CAS No:69892-02-0
MF:C12H13NO2S
MW:235.30212187767
CID:514242
PubChem ID:155345

1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl-
    • 5,6-DIHYDRO-3-METHYL-N-PHENYL-1,4-OXATHIN-2-CARBOXAMIDE
    • 5-methyl-N-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxamide
    • 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl
    • 3-methyl-N-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide
    • 5,6-Dihydro-3-methyl-N-phenyl-1,4-oxathiin-2-carboxamide
    • 69892-02-0
    • 1,4-Oxathiin-2-carboxamide, 5,6-dihydro-3-methyl-N-phenyl-
    • AS-83205
    • SCHEMBL4257455
    • DTXSID10220171
    • F88113
    • AB16677
    • Inchi: InChI=1S/C12H13NO2S/c1-9-11(15-7-8-16-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)
    • InChI Key: OOIDFJFYUCFPCH-UHFFFAOYSA-N
    • SMILES: CC1=C(OCCS1)C(=O)NC2=CC=CC=C2

Computed Properties

  • Exact Mass: 235.06700
  • Monoisotopic Mass: 235.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.273
  • Boiling Point: 420.6°C at 760 mmHg
  • Flash Point: 208.2°C
  • Refractive Index: 1.636
  • PSA: 67.12000
  • LogP: 3.26950

1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00FBOP-250mg
5,6-DIHYDRO-3-METHYL-N-PHENYL-1,4-OXATHIN-2-CARBOXAMIDE
69892-02-0 95%
250mg
$3691.00 2023-12-16
eNovation Chemicals LLC
Y1246725-250mg
5,6-DIHYDRO-3-METHYL-N-PHENYL-1,4-OXATHIN-2-CARBOXAMIDE
69892-02-0 95%
250mg
$3865 2024-06-06
Aaron
AR00FBX1-250mg
5,6-DIHYDRO-3-METHYL-N-PHENYL-1,4-OXATHIN-2-CARBOXAMIDE
69892-02-0 95%
250mg
$3981.00 2025-02-12
eNovation Chemicals LLC
Y1246725-250mg
5,6-DIHYDRO-3-METHYL-N-PHENYL-1,4-OXATHIN-2-CARBOXAMIDE
69892-02-0 95%
250mg
$3865 2025-02-21
eNovation Chemicals LLC
Y1246725-250mg
5,6-DIHYDRO-3-METHYL-N-PHENYL-1,4-OXATHIN-2-CARBOXAMIDE
69892-02-0 95%
250mg
$3865 2025-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1948604-100mg
3-Methyl-n-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide
69892-02-0 95%
100mg
¥18000.00 2024-05-03

1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- Production Method

1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- Related Literature

Additional information on 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl-

Comprehensive Overview of 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- (CAS No. 69892-02-0)

1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- (CAS No. 69892-02-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique oxathiin ring structure, is often explored for its potential applications in drug synthesis and crop protection. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a subject of ongoing studies in medicinal chemistry.

The structural features of 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- include a dihydro-oxathiin core and a phenyl-substituted carboxamide group. These moieties contribute to its chemical stability and reactivity, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its potential role in the development of novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation. This aligns with the growing demand for precision medicine and targeted drug delivery systems, which are currently trending topics in the biotech industry.

In the context of sustainable agriculture, 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- has been investigated for its potential as a biopesticide or plant growth regulator. With increasing global focus on environmentally friendly farming practices, this compound's low toxicity profile and biodegradability make it a promising candidate for green chemistry applications. Farmers and agronomists are actively searching for eco-friendly alternatives to traditional pesticides, and this compound could address such needs.

The synthesis of 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- typically involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. These innovations are part of the broader trend toward efficient chemical manufacturing, which is a hot topic in industrial chemistry circles.

From a commercial perspective, the demand for high-purity specialty chemicals like 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- is rising, driven by the expansion of the pharmaceutical and agrochemical sectors. Suppliers and manufacturers are increasingly focusing on custom synthesis and scalable production to meet the needs of research institutions and industrial clients. This trend reflects the broader shift toward tailored chemical solutions in the global market.

In conclusion, 1,4-Oxathiin-2-carboxamide,5,6-dihydro-3-methyl-N-phenyl- (CAS No. 69892-02-0) represents a fascinating area of study with diverse applications. Its relevance to cutting-edge research and industry trends ensures continued interest from scientists and professionals alike. As the scientific community delves deeper into its properties, this compound may unlock new possibilities in healthcare and sustainable agriculture, addressing some of the most pressing challenges of our time.

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